Cas no 1396885-89-4 (1-[(4-chlorophenyl)methyl]-3-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]urea)

• Product Name: 1-[(4-chlorophenyl)methyl]-3-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]urea
• CAS No: 1396885-89-4
• MF: C₁₈H₁₇ClN₄O₂
• MW: 356.80618262291
• CID: 5473535
• PubChem ID: 71779484
• Update Time: 2025-06-11

1-[(4-chlorophenyl)methyl]-3-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• AKOS024677734
• 1-(4-chlorobenzyl)-3-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)urea
• 1-[(4-chlorophenyl)methyl]-3-[(3-methyl-4-oxophthalazin-1-yl)methyl]urea
• F2758-0605
• 1396885-89-4
• 1-[(4-chlorophenyl)methyl]-3-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]urea
• VU0496728-1

• Inchi： 1S/C18H17ClN4O2/c1-23-17(24)15-5-3-2-4-14(15)16(22-23)11-21-18(25)20-10-12-6-8-13(19)9-7-12/h2-9H,10-11H2,1H3,(H2,20,21,25)
• InChI Key： RDXYXGJSBXYKQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1C2C=CC=CC=2C(N(C)N=1)=O)=O

Computed Properties

• Exact Mass: 356.1040035g/mol
• Monoisotopic Mass: 356.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 1-[(4-chlorophenyl)methyl]-3-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]urea

Comprehensive Overview of 1-[(4-chlorophenyl)methyl]-3-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]urea (CAS No. 1396885-89-4)

The compound 1-[(4-chlorophenyl)methyl]-3-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]urea, with the CAS No. 1396885-89-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a urea backbone linked to a 4-chlorophenyl group and a 3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized therapies. 1-[(4-chlorophenyl)methyl]-3-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]urea aligns with this trend, as its unique chemical properties may offer selective binding capabilities. This has led to its exploration in cancer research, inflammatory diseases, and neurodegenerative disorders, where targeted molecular interventions are critical.

The synthesis of CAS No. 1396885-89-4 involves multi-step organic reactions, including urea formation and phthalazine derivatization. Its molecular weight and solubility profile make it suitable for in vitro and in vivo studies, though further optimization may be required for clinical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability.

One of the most frequently searched questions about this compound revolves around its mechanism of action and biological targets. Preliminary studies suggest that it may interact with kinase enzymes or protein-protein interaction interfaces, though detailed mechanistic insights remain under investigation. This ambiguity has sparked debates in scientific forums, with researchers hypothesizing its potential as a scaffold for drug design or a tool compound for probing cellular pathways.

From an industrial perspective, 1-[(4-chlorophenyl)methyl]-3-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]urea is often discussed in the context of intellectual property and patent landscapes. Its structural novelty has led to filings in several jurisdictions, highlighting its commercial viability. Additionally, its role in combinatorial chemistry libraries underscores its utility in high-throughput screening campaigns.

Environmental and safety considerations are also critical when handling this compound. While it is not classified as a hazardous material, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper waste disposal protocols—are recommended. Regulatory compliance, including adherence to REACH and GHS guidelines, ensures its responsible use in research settings.

Looking ahead, the future of CAS No. 1396885-89-4 lies in its translational potential. Collaborations between academia and biotech industries could accelerate its development into a viable therapeutic candidate. Moreover, integrating AI-driven drug discovery platforms may uncover new applications or optimize its pharmacokinetic properties, addressing current limitations such as bioavailability or metabolic stability.

In summary, 1-[(4-chlorophenyl)methyl]-3-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]urea represents a promising avenue for scientific exploration. Its multifaceted chemical and biological attributes position it as a valuable asset in the quest for innovative treatments, resonating with contemporary trends in drug discovery and molecular biology.